Cas no 1823954-00-2 (7-Bromoquinoline-8-carboxamide)

• Product Name: 7-Bromoquinoline-8-carboxamide
• CAS No: 1823954-00-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5695238
• PubChem ID: 72183342
• Update Time: 2025-07-02

7-Bromoquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• SB70212
• 7-Bromoquinoline-8-carboxamide
• 1823954-00-2
• 8-Quinolinecarboxamide, 7-bromo-

• Inchi： 1S/C10H7BrN2O/c11-7-4-3-6-2-1-5-13-9(6)8(7)10(12)14/h1-5H,(H2,12,14)
• InChI Key： QIEJKORXCCHVSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=CN=C2C=1C(N)=O

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.655±0.06 g/cm3(Predicted)
• Boiling Point: 422.5±30.0 °C(Predicted)
• pka: 14.60±0.30(Predicted)

Additional information on 7-Bromoquinoline-8-carboxamide

Comprehensive Overview of 7-Bromoquinoline-8-carboxamide (CAS No. 1823954-00-2): Properties, Applications, and Research Insights

7-Bromoquinoline-8-carboxamide (CAS No. 1823954-00-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of quinoline, this compound combines a bromine substituent at the 7-position with a carboxamide group at the 8-position, offering distinct reactivity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, medicinal chemistry, and material science, aligning with current trends in small molecule therapeutics and targeted drug design.

The molecular structure of 7-Bromoquinoline-8-carboxamide (CAS No. 1823954-00-2) features a quinoline core, a bicyclic system consisting of a benzene ring fused to a pyridine ring. The presence of the bromine atom enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Meanwhile, the carboxamide group introduces hydrogen-bonding capabilities, which are critical for interactions in biological systems. This dual functionality positions the compound as a versatile building block for high-value chemical synthesis.

In recent years, the demand for quinoline derivatives like 7-Bromoquinoline-8-carboxamide has surged, driven by their role in developing anticancer agents, antimicrobial compounds, and kinase inhibitors. A growing body of literature highlights its potential in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its applicability in fluorescence-based probes and organic electronics aligns with the rising interest in smart materials and bioimaging technologies.

From a synthetic perspective, 7-Bromoquinoline-8-carboxamide (CAS No. 1823954-00-2) is often synthesized via palladium-catalyzed amidation or bromination of pre-functionalized quinoline precursors. Researchers emphasize its stability under standard laboratory conditions, though precautions are recommended to avoid prolonged exposure to light or moisture. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, a critical factor for high-throughput screening applications.

The compound’s relevance extends to green chemistry initiatives, where its efficient synthesis and minimal waste generation resonate with the push for sustainable chemical processes. Innovations in catalytic methodologies and solvent-free reactions further enhance its appeal to industrial and academic researchers alike. Notably, its compatibility with flow chemistry systems has been explored, addressing the need for scalable and reproducible production.

Market analysts note that the global demand for functionalized quinolines like 7-Bromoquinoline-8-carboxamide is projected to grow, fueled by advancements in personalized medicine and combinatorial chemistry. Its inclusion in fragment-based drug discovery libraries underscores its utility in identifying lead compounds for challenging therapeutic targets. Furthermore, its physicochemical properties—such as moderate solubility in polar organic solvents and predictable logP values—make it a preferred candidate for structure-activity relationship (SAR) studies.

In conclusion, 7-Bromoquinoline-8-carboxamide (CAS No. 1823954-00-2) represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications, from pharmaceutical intermediates to advanced material components, reflect the dynamic nature of modern chemical sciences. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing unmet needs across diverse scientific domains.